N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide

• IUPAC Name: N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H14ClFN2O2/c1-12-14(21-25-18-11-13(22)9-10-19(18)27-21)6-4-8-17(12)24-20(26)15-5-2-3-7-16(15)23/h2-11H,1H3,(H,24,26)
• InChI Key: UWOZICOYFUJMDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CC=C2F)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C21H14ClFN2O2
• Molecular Weight: 380.8 g/mol

Description

N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as a fluorobenzamide derivative and is synthesized through a specific method that involves several steps. The aim of

Mechanism of Action

The mechanism of action of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide involves the inhibition of specific enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDAC activity, N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide has been shown to exhibit several biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of apoptosis, and modulation of gene expression. This compound has also been shown to have potential neuroprotective effects, particularly in the context of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide is its potential as a therapeutic agent for the treatment of cancer and neurological disorders. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide, including further studies on its mechanism of action, optimization of its therapeutic potential, and development of more effective delivery methods. Additionally, this compound may have potential applications in other fields, such as materials science and catalysis, which could be explored in future research.

Scientific Research Applications

N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. This compound has been shown to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. It has also been studied as a potential therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease.